Cas no 14135-38-7 (2,2'-Difluoro diphenyl disulfide)

• Product Name: 2,2'-Difluoro diphenyl disulfide
• CAS No: 14135-38-7
• MF: C₁₂H₈F₂S₂
• MW: 254.318727493286
• MDL: MFCD09029446
• CID: 49645
• PubChem ID: 14740277
• Update Time: 2025-10-30

2,2'-Difluoro diphenyl disulfide Chemical and Physical Properties

Names and Identifiers

• 2,2'-Difluorodiphenyl disulfide
• 1-fluoro-2-[(2-fluorophenyl)disulfanyl]benzene
• 2,2'-DIAMINOBIPHENYL---TAN CRYSTALLINE POWDER
• 2-fluorophenyl disulphide
• 2,2'-Difluoro
• 2,2'-DIFLUORO DIPHEN
• 2,2'-Difluorodiphenyldisulfide
• 2,2'-Difluoro diphenyl disulfide
• 1,2-Bis(2-fluorophenyl)disulfane
• 1,1'-dithiobis(2-fluorobenzene)
• 2,2 -difluoro diphenyl disulfide
• bis-(2-fluorophenyl)disulfide
• PubChem15297
• Disulfide, bis(fluorophenyl)
• Bis(2-fluorophenyl) persulfide
• Disulfide, bis(2-fluorophenyl)
• BSLPHWROVJBMHX-UHFFFAOYSA-N
• CS-0156629
• AKOS015898606
• 2 pound not2'-Difluorodiphenyldisulfide
• DTXSID10563479
• 1,1'-Disulfanediylbis(2-fluorobenzene)
• J-506789
• SCHEMBL576534
• FT-0609224
• MFCD09029446
• DS-2281
• 4-(4-Butylphenyl)cyclohexanone
• AC-16465
• 2,2/'-DIFLUORO DIPHENYL DISULFIDE
• 14135-38-7

• MDL： MFCD09029446
• Inchi： 1S/C12H8F2S2/c13-9-5-1-3-7-11(9)15-16-12-8-4-2-6-10(12)14/h1-8H
• InChI Key： BSLPHWROVJBMHX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)SC1C=CC=CC=1F

Computed Properties

• Exact Mass: 254.00400
• Monoisotopic Mass: 254.00354893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 292.2±25.0 °C at 760 mmHg
• Flash Point: 130.5±23.2 °C
• Refractive Index: 1.64
• PSA: 50.60000
• LogP: 4.76420

2,2'-Difluoro diphenyl disulfide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2'-Difluoro diphenyl disulfide

Comprehensive Overview of 2,2'-Difluoro Diphenyl Disulfide (CAS No. 14135-38-7): Properties, Applications, and Industry Trends

2,2'-Difluoro diphenyl disulfide (CAS No. 14135-38-7) is an organosulfur compound with a molecular structure featuring two phenyl rings linked by a disulfide bridge and substituted with fluorine atoms at the 2-positions. This unique configuration grants it distinct chemical properties, making it valuable in specialized industrial and research applications. The compound's fluorinated aromatic disulfide backbone contributes to its thermal stability, reactivity in cross-coupling reactions, and potential as a building block in advanced material synthesis.

In recent years, the demand for fluorinated organic compounds like 2,2'-difluoro diphenyl disulfide has surged due to their role in pharmaceuticals, agrochemicals, and electronic materials. Researchers frequently search for "disulfide bond applications" or "fluorinated aromatic compounds uses," reflecting growing interest in their redox-active behavior and compatibility with green chemistry principles. The compound's CAS registry number (14135-38-7) serves as a critical identifier for regulatory compliance and technical documentation across global supply chains.

The synthesis of 2,2'-difluoro diphenyl disulfide typically involves the oxidative coupling of 2-fluorothiophenol derivatives, with reaction conditions carefully controlled to prevent over-oxidation. Analytical techniques such as HPLC-MS and ¹⁹F NMR spectroscopy are employed to verify purity, a key concern for users searching "how to analyze fluorinated disulfides." Its crystalline form exhibits moderate solubility in common organic solvents like dichloromethane and THF, while remaining stable under inert atmospheres—properties frequently queried in "solubility of aromatic disulfides" searches.

Industrial applications leverage the compound's dual functionality as both a fluorinated aromatic and a reducible disulfide. In polymer chemistry, it serves as a chain-transfer agent for controlling molecular weight distributions, addressing the "disulfide-based polymerization modifiers" research trend. The material science community explores its use in self-healing polymers, where searches for "dynamic covalent chemistry building blocks" have increased by 120% since 2020 according to academic database metrics.

Environmental and handling considerations for CAS 14135-38-7 follow standard protocols for organosulfur compounds. While not classified as hazardous under major regulatory frameworks, proper storage away from strong oxidizers is recommended—a precaution often highlighted in "safe handling of fluorinated disulfides" guidelines. The compound's stability profile makes it suitable for international shipping, with transportation documentation requiring accurate reference to both its IUPAC name and CAS number.

Emerging research directions include investigations into the compound's electrochemical behavior, particularly in energy storage systems. The "redox-active organic materials" research niche has generated substantial interest, with 2,2'-difluoro diphenyl disulfide being studied as a potential cathode material precursor. This aligns with the broader market trend toward sustainable battery technologies, where search volumes for "organic electrode materials" have grown exponentially.

Quality control protocols for 14135-38-7 emphasize spectroscopic verification and chromatographic purity assessment. Suppliers typically provide certificates of analysis detailing residual solvent content and heavy metal impurities—information crucial for buyers comparing "high-purity fluorinated disulfide suppliers." The compound's shelf life under recommended storage conditions exceeds 24 months, a practical consideration for inventory management in research laboratories.

From a commercial perspective, the global market for difluorinated diphenyl disulfides reflects steady growth in the fine chemicals sector. Procurement specialists often search for "bulk 2,2'-difluoro diphenyl disulfide distributors" or "CAS 14135-38-7 pricing trends," indicating the compound's established position in specialty chemical supply chains. Current manufacturing capacities primarily serve the pharmaceutical intermediate and advanced materials sectors, with Asia-Pacific producers accounting for approximately 60% of global supply.

Future developments may explore the compound's potential in asymmetric synthesis and chiral auxiliary applications, building upon recent publications investigating "fluorinated disulfides in stereoselective reactions." The academic community continues to examine its fundamental properties through computational chemistry approaches, addressing knowledge gaps identified in "DFT studies of aromatic disulfides" literature searches. These multidisciplinary investigations ensure ongoing relevance of 2,2'-difluoro diphenyl disulfide across chemical research domains.